Cas no 185114-98-1 (Pyrrolidine,2-(3-butyn-1-yl)-, (2R)-)

• Product Name: Pyrrolidine,2-(3-butyn-1-yl)-, (2R)-
• CAS No: 185114-98-1
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 114461
• Update Time: 2024-01-24

Pyrrolidine,2-(3-butyn-1-yl)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,2-(3-butyn-1-yl)-, (2R)-
• Pyrrolidine, 2-(3-butynyl)-, (R)- (9CI)
• Pyrrolidine, 2-(3-butyn-1-yl)-, (2R)-

• Inchi： 1S/C8H13N/c1-2-3-5-8-6-4-7-9-8/h1,8-9H,3-7H2/t8-/m1/s1
• InChI Key： XWROMASYPDTXKM-MRVPVSSYSA-N
• SMILES： N1CCC[C@H]1CCC#C

Computed Properties

• Exact Mass: 123.10489
• Monoisotopic Mass: 123.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Density: 0.885±0.06 g/cm3(Predicted)
• Boiling Point: 172.0±13.0 °C(Predicted)
• PSA: 12.03
• pka: 10.67±0.10(Predicted)